![molecular formula C21H21N3OS B4441110 1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine](/img/structure/B4441110.png)
1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine
Overview
Description
1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine is not fully understood. However, it is believed that the compound exerts its biological activities through the modulation of various signaling pathways in the body. This includes the inhibition of pro-inflammatory cytokines, the activation of antioxidant enzymes, and the inhibition of tumor cell proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. This includes the inhibition of inflammation, the reduction of oxidative stress, and the induction of cell death in tumor cells. It has also been found to have neuroprotective effects, which may be beneficial for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine in lab experiments include its high purity and high yield, as well as its wide range of biological activities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine. This includes the further investigation of its mechanism of action, as well as its potential applications in the treatment of neurological disorders and cancer. Additionally, the development of new derivatives of this compound may lead to the discovery of more potent and selective compounds with enhanced biological activities.
Conclusion
In conclusion, this compound is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound exhibits a wide range of biological activities and has potential applications in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to develop more potent and selective derivatives of this compound.
Scientific Research Applications
1-benzoyl-4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazine has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. It has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
[4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)piperazin-1-yl]-phenylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-16-19(17-8-4-2-5-9-17)22-21(26-16)24-14-12-23(13-15-24)20(25)18-10-6-3-7-11-18/h2-11H,12-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJLPNRXIGKWKGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N2CCN(CC2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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